Cas no 143185-43-7 (Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 143185-43-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD03840873
• CID: 108210
• PubChem ID: 22027815
• Update Time: 2025-05-21

Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
• 2-(2-N-BOC-AMINOETHYL) PYRIDINE
• tert-Butyl 2-pyridin-2-ylethylcarbamate
• tert-butyl N-(2-pyridin-2-ylethyl)carbamate
• 2-(1-NAPHTHALENYLCARBONYL)-PROPANEDINITRILE
• 2-(Pyridin-2-yl)ethylcarbamic acid tert-butyl ester
• 2-[2-(t-butoxycarbonylamino)ethyl]pyridine
• tert-Butyl 2-(2-pyridyl)ethylcarbamate
• TERT-BUTYL 2-(PYRIDIN-2-YL)ETHYLCARBAMATE
• TERT-BUTYL N-[2-(PYRIDIN-2-YL)ETHYL]CARBAMATE
• 2-(2-n-boc-aminoethyl)pyridine
• AKOS013101944
• SCHEMBL4424813
• J-007759
• CS-0328729
• MFCD03840873
• 2-[2-(N-t-butoxycarbonylamino)ethyl]-pyridine
• D84507
• AC-12765
• AB16773
• FRZBAKFWDAGSGM-UHFFFAOYSA-N
• TS-00531
• N-t-butoxycarbonyl 2-(pyrid-2-yl) ethylamine
• 143185-43-7
• DTXSID60621750
• (2-Pyridin-2-yl-ethyl)-carbamic acid t-butyl ester
• tert-Butyl(2-(pyridin-2-yl)ethyl)carbamate
• tert-Butyl (2-(pyridin-2-yl)ethyl)carbamate
• 2-[2-(N-t-butoxycarbonylamino)ethyl]pyridine
• tert-Butyl [2-(pyridin-2-yl)ethyl]carbamate
• N-Boc-2-Chloro-L-phenylalanine
• N-t-butoxycarbonyl 2-(pyrid-2-yl)ethylamine

• MDL： MFCD03840873
• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-9-7-10-6-4-5-8-13-10/h4-6,8H,7,9H2,1-3H3,(H,14,15)
• InChI Key： FRZBAKFWDAGSGM-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 2.53970

Additional information on Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7)

Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine moiety, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, combining a carbamate group with a tert-butyl ester, makes it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for pyridine-based compounds like Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester has surged due to their versatility in medicinal chemistry. Researchers frequently explore its potential in designing enzyme inhibitors and receptor modulators, addressing trending topics such as targeted drug delivery and sustainable synthesis. The compound’s CAS No. 143185-43-7 is often searched alongside keywords like "pyridine derivatives in drug development" or "tert-butyl carbamate applications", reflecting its relevance in cutting-edge science.

The synthesis of Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester involves N-protection strategies, a technique widely discussed in organic chemistry forums. Its stability under mild conditions makes it ideal for peptide coupling reactions and protecting group chemistry. These attributes align with the growing interest in green chemistry and atom-efficient processes, topics dominating academic and industrial discussions.

Analytical methods for characterizing CAS No. 143185-43-7 typically include HPLC, NMR spectroscopy, and mass spectrometry. Such techniques ensure purity and compliance with regulatory standards, a concern frequently raised in pharmaceutical quality control searches. The compound’s solubility in organic solvents like dichloromethane and DMF further enhances its utility in lab-scale and industrial settings.

Beyond pharmaceuticals, Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester finds niche applications in material science, particularly in polymer modification. Its pyridine ring contributes to coordination chemistry, enabling the development of metal-organic frameworks (MOFs)—a hot topic in nanotechnology research. This interdisciplinary appeal positions the compound as a subject of interest in both academic publications and patent filings.

Safety and handling of CAS No. 143185-43-7 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and ventilation. While not classified as hazardous, its handling guidelines are often queried alongside terms like "safe storage of carbamates", underscoring the importance of chemical safety education in research environments.

In summary, Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7) exemplifies the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from drug intermediates to advanced materials—make it a compound of enduring scientific and commercial value, resonating with contemporary search trends and research priorities.